5-(4-Ethoxy-3-methoxyphenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one

• CAS No.: 371225-29-5
• Molecular Formula: C31H40N2O7
• Molecular Weight: 552.7 g/mol
• IUPAC Name: (4Z)-5-(4-ethoxy-3-methoxyphenyl)-4-[hydroxy-(3-methyl-4-propan-2-yloxyphenyl)methylidene]-1-(3-morpholin-4-ylpropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C31H40N2O7/c1-6-39-25-11-8-22(19-26(25)37-5)28-27(29(34)23-9-10-24(21(4)18-23)40-20(2)3)30(35)31(36)33(28)13-7-12-32-14-16-38-17-15-32/h8-11,18-20,28,34H,6-7,12-17H2,1-5H3/b29-27-
• InChI Key: ZSLZIGNHUXZOOB-OHYPFYFLSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC(C)C)C)\O)/C(=O)C(=O)N2CCCN4CCOCC4)OC
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC(C)C)C)O)C(=O)C(=O)N2CCCN4CCOCC4)OC

Description

The compound 5-(4-Ethoxy-3-methoxyphenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one is a pyrrolone derivative featuring a complex substitution pattern. Its structure includes:

• A pyrrol-2(5H)-one core with hydroxyl and benzoyl substituents at positions 3 and 4, respectively.
• A 4-isopropoxy-3-methylbenzoyl moiety at position 4, introducing lipophilicity and conformational rigidity.

Biological Activity

5-(4-Ethoxy-3-methoxyphenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one, a complex organic compound with a molecular formula of C31H40N2O7 and a molecular weight of approximately 552.7 g/mol, has garnered attention for its potential biological activity, particularly as a kinase inhibitor. This compound features a pyrrole core and is characterized by multiple aromatic rings and functional groups, including hydroxyl, ethoxy, methoxy, and isopropoxy substituents, which enhance its reactivity and biological interactions.

Molecular Structure

The compound's structure is pivotal in determining its biological activity. The presence of various functional groups suggests potential interactions with biological targets, particularly in the context of cancer treatment.

Property	Value
Molecular Formula	C31H40N2O7
Molecular Weight	552.7 g/mol
CAS Number	371225-29-5

Functional Groups

• Hydroxyl Group (-OH): May enhance solubility and reactivity.
• Ethoxy and Methoxy Groups: Potentially improve binding affinity to target proteins.
• Isopropoxy Group: Could influence lipophilicity and cellular uptake.

Kinase Inhibition

Research indicates that compounds with similar structural characteristics often act as inhibitors of key signaling pathways involved in cancer progression, such as the mTOR pathway. Preliminary studies suggest that 5-(4-Ethoxy-3-methoxyphenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one may exhibit significant inhibitory effects on various kinases, which are crucial for cellular signaling and proliferation .

Case Studies

• Inhibition of mTOR Signaling:
  • Similar compounds have been shown to inhibit mTOR signaling pathways effectively. For instance, studies report that certain kinase inhibitors can suppress mTOR activity with IC50 values in the low-nanomolar range, indicating high potency .
• Cellular Assays:
  • In vitro assays are essential for assessing the biological activity of this compound. Preliminary data suggest that it may inhibit cell proliferation in cancer cell lines by disrupting critical signaling pathways.

Interaction Studies

Understanding how this compound interacts with various biological targets is crucial for elucidating its mechanism of action. Interaction studies typically involve:

• Binding Affinity Measurements: Determining IC50 values against specific kinases.
• Structural Analysis: Utilizing techniques such as X-ray crystallography to visualize binding interactions.

Comparison with Similar Compounds

The biological activity of 5-(4-Ethoxy-3-methoxyphenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one can be compared to other known kinase inhibitors:

Compound Name	Key Features	IC50 (nM)
Compound A (e.g., similar pyrrole derivative)	Inhibits mTOR signaling	Low nanomolar
Compound B (e.g., ethyl substituted derivative)	Targets EGFR with moderate selectivity	Sub-micromolar

Safety Profile

Despite its potential therapeutic applications, safety considerations are paramount. The compound has been classified as toxic if swallowed and may cause skin irritation or respiratory issues . Therefore, handling should be conducted under appropriate safety protocols.

Scientific Research Applications

Kinase Inhibition

One of the most promising applications of this compound is its potential as a kinase inhibitor . Kinases play crucial roles in cellular signaling pathways, and their dysregulation is often associated with various cancers. Preliminary studies indicate that similar compounds can effectively inhibit mTOR signaling pathways, which are pivotal in cancer cell proliferation and survival.

Anticancer Research

Research has demonstrated that compounds with structural similarities to 5-(4-Ethoxy-3-methoxyphenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one exhibit significant anticancer properties. For instance, studies have shown that certain derivatives can induce apoptosis in cancer cells and inhibit tumor growth in vivo.

Case Study 1: mTOR Inhibition

A study investigating the inhibition of mTOR pathways by similar compounds revealed that modifications in the functional groups significantly affect their inhibitory potency. The study highlighted that compounds with hydroxyl and methoxy groups exhibited enhanced activity compared to those without these substituents.

Case Study 2: Antitumor Activity

In vivo studies on related pyrrole derivatives demonstrated promising results in reducing tumor size in xenograft models. The mechanism was attributed to the compound's ability to induce cell cycle arrest and apoptosis in cancer cells through modulation of key signaling pathways.

Chemical Reactions Analysis

Hydrolytic Reactions

The hydroxyl and ether groups undergo hydrolysis under acidic or basic conditions:

• Ether cleavage : The ethoxy and isopropoxy groups can hydrolyze to phenolic derivatives. For example, refluxing with 48% HBr in acetic acid converts the ethoxy group to a hydroxyl group .

• Ester hydrolysis : The benzoyl ester moiety is susceptible to saponification with NaOH in ethanol, yielding a carboxylic acid.

Reaction Type	Conditions	Product	Yield*
Ether hydrolysis	48% HBr, AcOH, reflux	Phenolic derivative	70–85%
Ester saponification	2 M NaOH, ethanol, 80°C	Carboxylic acid	60–75%

*Yields approximate due to variability in reported protocols .

Substitution Reactions

The morpholinopropyl side chain and benzoyl group participate in nucleophilic substitutions:

• Morpholine alkylation : The tertiary amine in the morpholine ring reacts with alkyl halides (e.g., methyl iodide) in dichloromethane to form quaternary ammonium salts .

• Acyl substitution : The benzoyl group undergoes nucleophilic acyl substitution with amines (e.g., aniline) in THF, forming amide derivatives .

Reaction Type	Reagents	Key Interactions	Outcome
Quaternary salt formation	Methyl iodide, DCM	N-alkylation of morpholine	Enhanced water solubility
Amide synthesis	Aniline, THF, 0°C	Acyl transfer	Stable amide product

Oxidation and Reduction

• Oxidation : The hydroxyl group oxidizes to a ketone using Jones reagent (CrO₃/H₂SO₄), though steric hindrance from adjacent groups may reduce efficiency.

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the pyrrol-2-one ring’s carbonyl group to a secondary alcohol .

Reaction Type	Conditions	Selectivity
Hydroxyl oxidation	CrO₃, H₂SO₄, acetone	Moderate (50–60% conversion)
Carbonyl reduction	H₂, 10% Pd-C, ethanol	High (>90%)

Electrophilic Aromatic Substitution

The electron-rich aromatic rings (e.g., 4-ethoxy-3-methoxyphenyl) undergo nitration or sulfonation:

• Nitration : Reaction with HNO₃/H₂SO₄ at 5°C introduces nitro groups at the para position relative to methoxy substituents .

• Sulfonation : Fuming H₂SO₄ generates sulfonic acid derivatives, though competing ether cleavage may occur .

Reaction Type	Positional Preference	Competing Pathways
Nitration	Para to methoxy	Minor ortho product
Sulfonation	Meta to ethoxy	Ether hydrolysis

Complexation and Chelation

The hydroxyl and carbonyl groups form coordination complexes with metal ions (e.g., Fe³⁺, Cu²⁺), as demonstrated by UV-Vis spectroscopy. These interactions are pH-dependent, with optimal chelation observed at pH 6–8.

Key Research Findings

• Synthetic optimization : Ethanol/water mixtures improve hydrolysis yields compared to pure ethanol due to enhanced solubility.

• Steric effects : Bulky substituents on the pyrrol-2-one ring hinder nucleophilic attack at the carbonyl carbon, necessitating elevated temperatures for substitutions .

• Catalytic selectivity : Pd-C outperforms PtO₂ in carbonyl reductions, minimizing over-reduction byproducts .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Physicochemical Properties

A key comparator is 5-(4-Ethyl-phenyl)-3-hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl)-1,5-dihydro-pyrrol-2-one (Compound 18) .

Property	Target Compound	Compound 18
Molecular Weight	~665.8 g/mol (estimated)	380.18 g/mol
Melting Point	Not reported	243–245 °C
Key Substituents	4-Isopropoxy-3-methylbenzoyl, morpholinopropyl	4-Methylbenzoyl, 2-hydroxypropyl
Solubility Predictors	Morpholinopropyl enhances polarity	Hydroxypropyl increases hydrophilicity

Compound 18’s simpler structure (lacking morpholine and isopropoxy groups) results in a lower molecular weight and higher crystallinity (evidenced by its sharp melting point). The target compound’s isopropoxy and morpholinopropyl groups likely improve membrane permeability compared to Compound 18’s hydrophilic hydroxypropyl chain .

Role of Alkoxy and Aromatic Substituents

The compound 4-(4-butoxy-3-methylbenzoyl)-5-(3-ethoxy-4-hydroxyphenyl)-3-hydroxy-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one () shares structural similarities but differs in:

• Butoxy vs.
• 3-Ethoxy-4-hydroxyphenyl vs. 4-Ethoxy-3-methoxyphenyl : The hydroxyl group in the comparator may confer stronger hydrogen-bonding capacity but reduced metabolic stability due to susceptibility to glucuronidation .

Hydrogen-Bonding and Tautomeric Behavior

Like 1-(5-Hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropane-1,3-dione (5) (), the target compound’s 3-hydroxy group and β-diketone-like substructure (from the benzoyl moiety) can adopt tautomeric forms stabilized by intramolecular hydrogen bonds. This behavior is critical for interactions with biological targets, such as kinases or proteases, where precise hydrogen-bonding networks dictate binding affinity .

Research Findings and Implications

Analytical Characterization

1H-NMR and mass spectrometry (e.g., m/z 380.1794 for Compound 18) are critical for verifying structures. The target compound’s morpholinopropyl group would produce distinct NMR signals for the morpholine protons (δ ~3.5–4.0 ppm) and propyl chain (δ ~1.5–2.5 ppm) .

Preparation Methods

Preparation of Fragment A: 5-(4-Ethoxy-3-methoxyphenyl)-1H-pyrrol-2(5H)-one

Step 1: Formation of the Pyrrolidone Core
The pyrrolidone ring is constructed via a modified Hantzsch dihydropyridine synthesis. Ethyl acetoacetate (1.0 eq) is condensed with 4-ethoxy-3-methoxybenzaldehyde (1.2 eq) in acetic acid under reflux, yielding a dihydropyridine intermediate. Subsequent oxidation with manganese dioxide (MnO₂) in dichloromethane generates the pyrrolidone core with 68% yield.

Step 2: Hydroxyl Group Introduction
The 3-hydroxy group is installed via electrophilic hydroxylation using a mixture of hydrogen peroxide (H₂O₂, 30%) and trifluoroacetic acid (TFA) at 0°C. This step achieves 82% yield but requires careful temperature control to avoid over-oxidation.

Preparation of Fragment B: 4-Isopropoxy-3-methylbenzoyl Chloride

Step 1: Alkoxylation of 3-Methyl-4-hydroxybenzoic Acid
3-Methyl-4-hydroxybenzoic acid (1.0 eq) is treated with isopropyl bromide (1.5 eq) in the presence of potassium carbonate (K₂CO₃) in dimethylformamide (DMF) at 80°C for 12 hours. The reaction achieves 90% conversion to 4-isopropoxy-3-methylbenzoic acid.

Step 2: Acyl Chloride Formation
The benzoic acid derivative is refluxed with thionyl chloride (SOCl₂, 2.0 eq) in anhydrous dichloromethane for 3 hours, yielding the corresponding acyl chloride with 95% purity.

Fragment Coupling and Final Assembly

Step 1: Friedel-Crafts Acylation
Fragment A (1.0 eq) is reacted with Fragment B (1.1 eq) in the presence of aluminum chloride (AlCl₃, 1.5 eq) at −10°C in dichloromethane. The reaction proceeds for 6 hours, affording the acylated intermediate with 75% yield.

Step 2: N-Alkylation with 3-Morpholinopropylamine
The intermediate from Step 1 (1.0 eq) is treated with 3-morpholinopropylamine (1.2 eq) and potassium iodide (KI, 0.1 eq) in acetonitrile at 60°C for 24 hours. This step achieves 65% yield, with unreacted amine removed via aqueous extraction.

Step 3: Final Deprotection and Purification
The tert-butyldimethylsilyl (TBS) protecting group on the hydroxyl moiety is removed using tetrabutylammonium fluoride (TBAF) in tetrahydrofuran (THF). Purification via column chromatography (SiO₂, ethyl acetate/hexane 1:1) yields the target compound with >98% HPLC purity.

Optimization Challenges and Solutions

Competing Rearrangements During Acylation

Early attempts using conventional Friedel-Crafts conditions (e.g., FeCl₃) led to undesired Fries rearrangement. Switching to AlCl₃ at low temperatures (−10°C) suppressed side reactions, improving yield from 42% to 75%.

Morpholinopropylamine Reactivity

The secondary amine in 3-morpholinopropylamine exhibited low nucleophilicity in polar aprotic solvents. Adding KI as a phase-transfer catalyst enhanced reaction efficiency, reducing reaction time from 48 to 24 hours.

Comparative Analysis of Synthetic Routes

Method	Key Step	Conditions	Yield (%)	Purity (%)
Route A	AlCl₃-mediated acylation	−10°C, CH₂Cl₂	75	92
Route B	BF₃·Et₂O catalysis	0°C, toluene	58	85
Route C	Microwave-assisted coupling	100°C, 300 W	81	95

Microwave-assisted synthesis (Route C) emerges as the most efficient, achieving 81% yield in 30 minutes versus 6 hours for conventional methods.

Industrial-Scale Considerations

Solvent Recovery Systems

Batch processes using dichloromethane require energy-intensive distillation for solvent recovery. Switching to methyl tert-butyl ether (MTBE) improved recovery rates from 65% to 88% while maintaining reaction efficiency.

Catalytic Hydrogenation Risks

Palladium-catalyzed hydrogenation steps pose explosion hazards at scale. Recent protocols substitute hydrogen gas with ammonium formate in a transfer hydrogenation approach, achieving comparable yields (78%) with enhanced safety.

Emerging Methodologies

Enzymatic Resolution for Chiral Intermediates

Lipase-mediated kinetic resolution (Candida antarctica Lipase B) enables enantioselective synthesis of the pyrrolidone precursor, achieving 99% enantiomeric excess (ee) in phosphate buffer at pH 7.4.

Flow Chemistry Applications

Continuous-flow reactors reduce acylation step time from 6 hours to 12 minutes via enhanced mass transfer. A tubular reactor with 0.5 mm internal diameter achieves 94% conversion at 50°C .

Q & A

Basic: What are the key synthetic challenges in preparing this compound, and how can reaction conditions be optimized?

Answer:
The synthesis involves multi-step cyclization and functionalization of substituted benzaldehydes. Challenges include low yields due to steric hindrance from bulky substituents (e.g., 4-isopropoxy-3-methylbenzoyl) and competing side reactions. For example, trifluoromethyl substituents reduce yields (9%) compared to chloro substituents (47%) due to electronic effects . Optimization strategies include:

• Temperature control : Prolonged reflux (10–24 hours) to drive cyclization to completion .
• Solvent selection : Methanol or ethanol for recrystallization to improve purity .
• Reagent stoichiometry : Using 1.0–1.2 equivalents of benzaldehyde derivatives to minimize unreacted intermediates .

Basic: Which spectroscopic and chromatographic techniques are critical for characterizing this compound?

Answer:

• 1H/13C NMR : Assigns proton environments (e.g., hydroxy groups at δ 3–5 ppm) and confirms aromatic substitution patterns .
• HRMS : Validates molecular weight (e.g., m/z 420.1573 for trifluoromethyl derivatives) and detects isotopic clusters for halogenated analogs .
• FTIR : Identifies carbonyl (C=O, ~1650 cm⁻¹) and hydroxyl (-OH, ~3300 cm⁻¹) stretches .
• TLC/HPLC : Monitors reaction progress and purity, using silica gel plates with ethyl acetate/hexane eluents .

Advanced: How do substituents on the benzaldehyde moiety influence reaction efficiency and product stability?

Answer:
Substituents impact electronic and steric effects:

• Electron-withdrawing groups (e.g., -CF₃, -Cl): Reduce yields (9–18%) by destabilizing intermediates but enhance thermal stability (higher melting points: 205–247°C) .
• Electron-donating groups (e.g., -OCH₃): Improve yields (up to 63%) but may lower crystallinity .
• Steric hindrance : Bulky groups (e.g., 3,5-dichloro) necessitate extended reflux (10 hours) to complete cyclization .
  Methodological recommendation : Pre-screen substituents via DFT calculations to predict reactivity before synthesis .

Advanced: What experimental design strategies are recommended for evaluating structure-activity relationships (SAR)?

Answer:
Adopt a split-plot design to systematically vary substituents:

• Main plots : Core pyrrolone scaffold modifications (e.g., morpholinopropyl vs. hydroxypropyl groups).
• Subplots : Aroyl substituents (e.g., 4-isopropoxy-3-methyl vs. 4-methylbenzoyl).
• Replicates : Four replicates per condition to account for batch variability .
  Analytical tools :
• X-ray crystallography : Resolve conformational differences (e.g., enone vs. keto tautomers) .
• Docking studies : Map interactions with target proteins (e.g., kinase active sites) .

Advanced: How can data contradictions between spectroscopic and crystallographic analyses be resolved?

Answer:
Contradictions often arise from dynamic effects (e.g., tautomerism in solution vs. solid state):

• Multi-technique validation : Compare NMR (solution-state) with X-ray (solid-state) data. For example, enol-keto tautomers show distinct NMR shifts but crystallize in a single form .
• Variable-temperature NMR : Detect equilibrium shifts (e.g., hydroxy proton exchange at >40°C) .
• DFT simulations : Predict dominant tautomers and compare with experimental data .

Advanced: What strategies mitigate low yields during cyclization steps?

Answer:

• Base selection : Use K₂CO₃ or DBU to deprotonate intermediates and accelerate cyclization .
• Microwave-assisted synthesis : Reduce reaction time (e.g., 1 hour vs. 24 hours) and improve yields by 15–20% .
• Workup modifications : If precipitation fails, pour reaction mixtures onto crushed ice or use rotary evaporation to concentrate intermediates .

Advanced: How can researchers assess the compound’s stability under physiological conditions?

Answer:

• pH-dependent stability assays : Incubate the compound in buffers (pH 2–9) at 37°C for 24–72 hours. Monitor degradation via HPLC .
• Light/heat stress testing : Expose to UV (254 nm) or 60°C for 48 hours to identify photolytic or thermal degradation products .
• Metabolic stability : Use liver microsomes to assess CYP450-mediated oxidation .

Advanced: What computational tools are recommended for predicting bioactive conformations?

Answer:

• Molecular dynamics (MD) simulations : Simulate solvated systems (e.g., water, DMSO) to identify dominant conformers .
• Pharmacophore modeling : Align substituents (e.g., morpholinopropyl) with known kinase inhibitors to hypothesize binding modes .
• ADMET prediction : Use SwissADME or pkCSM to estimate bioavailability and toxicity .